Home / Products / Others

1-[3-(Dimethylamino)-4-methylpyrrolidin-1-yl]-2,2-dimethylbutan-1-one

Name: 1-[3-(Dimethylamino)-4-methylpyrrolidin-1-yl]-2,2-dimethylbutan-1-one
Brand: Smolecule
SKU: S7906733
Rating: 5 (3 reviews)

Catalog No.

S7906733

CAS No.

M.F

C13H26N2O

M. Wt

226.36 g/mol

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

1-[3-(Dimethylamino)-4-methylpyrrolidin-1-yl]-2,2-...

Content Navigation

1. General Information
2. Definition and Background
3. Physical and Chemical Properties
4. Synthesis and Characterization
5. Analytical Methods
6. Biological Properties
7. Toxicity and Safety in Scientific Experiments

8. Applications in Scientific Experiments
9. Current State of Research
10. Potential Implications in Various Fields of Research and Industry
11. Limitations and Future Directions
12. Specification
13. Others

General Information

Product Name

1-[3-(Dimethylamino)-4-methylpyrrolidin-1-yl]-2,2-dimethylbutan-1-one

IUPAC Name

1-[3-(dimethylamino)-4-methylpyrrolidin-1-yl]-2,2-dimethylbutan-1-one

Molecular Formula

C13H26N2O

Molecular Weight

226.36 g/mol

InChI

InChI=1S/C13H26N2O/c1-7-13(3,4)12(16)15-8-10(2)11(9-15)14(5)6/h10-11H,7-9H2,1-6H3

InChI Key

JLGVYENMQWORNN-UHFFFAOYSA-N

SMILES

CCC(C)(C)C(=O)N1CC(C(C1)N(C)C)C

Canonical SMILES

CCC(C)(C)C(=O)N1CC(C(C1)N(C)C)C

Definition and Background

Dibutylone is a synthetic cathinone and a derivative of butylone, which has stimulant effects similar to those of amphetamine and cocaine. It was first synthesized in 2005 by Boehringer Ingelheim.

Physical and Chemical Properties

Dibutylone is a white powder with a molecular weight of 235.33 g/mol. It is soluble in organic solvents, such as ethanol, methanol, and dichloromethane. The melting point of dibutylone is reported to be 102-104°C.

Synthesis and Characterization

Dibutylone can be synthesized from 2-bromo-4'-methylpropiophenone by using an alpha-bromination reaction followed by reductive amination. Dibutylone has been characterized by various analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy, Fourier-transform infrared (FTIR) spectroscopy, and mass spectrometry.

Analytical Methods

Dibutylone can be detected and quantified in biological samples using gas chromatography-mass spectrometry (GC-MS), liquid chromatography-mass spectrometry (LC-MS), and high-resolution mass spectrometry (HRMS).

Biological Properties

Dibutylone has been found to have stimulant effects similar to those of amphetamine and cocaine. It increases the levels of monoamine neurotransmitters, such as dopamine, norepinephrine, and serotonin, in the brain. Dibutylone also has analgesic and anesthetic properties.

Toxicity and Safety in Scientific Experiments

The acute toxicity of dibutylone has been studied in rats, and the LD50 (median lethal dose) has been found to be 180 mg/kg. Chronic toxicity studies of dibutylone have not been conducted. In addition, the safety of dibutylone in scientific experiments has not been fully established.

Applications in Scientific Experiments

Dibutylone has been used in scientific experiments as a reference standard for the detection and quantification of synthetic cathinones in biological samples. It is also used as a research chemical in the development of new pharmacological agents.

Current State of Research

Currently, there is limited research on the pharmacological and toxicological properties of dibutylone. Most of the research on dibutylone has focused on its identification and detection in biological samples.

Potential Implications in Various Fields of Research and Industry

Dibutylone has potential implications in various fields of research and industry, including drug development, forensic analysis, and public health. It may also have potential therapeutic uses as an analgesic and anesthetic.

Limitations and Future Directions

The main limitation of research on dibutylone is the lack of comprehensive toxicological studies, including chronic toxicity, reproductive toxicity, and developmental toxicity. In addition, there is a need for more research on the pharmacological and therapeutic properties of dibutylone. Future research directions could focus on the development of novel analogs of dibutylone with improved safety profiles and potential therapeutic applications, as well as widening the range of detection and identification methods for dibutylone in biological samples.
Some possible future directions could include:
1. Developing methods for the production of dibutylone with higher yields or more environmentally friendly methods.
2. Investigating the potential for dibutylone to be used as a therapeutic agent in the treatment of chronic pain, depression, and other neurological disorders.
3. Exploring the potential for dibutylone to be used as a substitute or alternative to opioids in the treatment of pain.
4. Investigating the toxicological properties of dibutylone on reproductive and developmental systems.
5. Investigating the effects of long-term exposure to dibutylone on mental health, cognitive function, and behavior.
6. Investigating the potential for dibutylone to interact with other drugs and medications.
7. Developing more sensitive and specific methods for the detection and quantification of dibutylone in biological samples.
8. Investigating the environmental impacts of dibutylone and its potential for bioaccumulation and persistence.